CAY10599
CAY10599
Thiazolidinediones (TZDs) are a group of structurally related peroxisome proliferator-activated receptor γ (PPARγ) agonists with antidiabetic actions in vivo. The prototypical compound for this class is the TZD rosiglitazone (BRL 49653), which is currently marketed for the treatment of diabetes. CAY10599 is a PPARγ agonist that is 4-fold more potent than rosiglitazone at the PPARγ receptor demonstrating an EC50 value of 0.05 µM. This compound shows high selectivity for PPARγ over PPARα (EC50 = 3.99 µM) or PPARδ (EC50 > 10 µM).
Brand Name:
Vulcanchem
CAS No.:
1143573-33-4
VCID:
VC0157454
InChI:
InChI=1S/C38H41NO5/c1-4-11-30-26-31(36(40)29-19-17-28(18-20-29)27-12-6-5-7-13-27)21-22-34(30)43-25-10-24-39-23-9-14-32-33(39)15-8-16-35(32)44-38(2,3)37(41)42/h5-8,12-13,15-22,26H,4,9-11,14,23-25H2,1-3H3,(H,41,42)
SMILES:
CCCC1=C(C=CC(=C1)C(=O)C2=CC=C(C=C2)C3=CC=CC=C3)OCCCN4CCCC5=C4C=CC=C5OC(C)(C)C(=O)O
Molecular Formula:
C38H41NO5
Molecular Weight:
591.748
CAY10599
CAS No.: 1143573-33-4
Reference Standards
VCID: VC0157454
Molecular Formula: C38H41NO5
Molecular Weight: 591.748
CAS No. | 1143573-33-4 |
---|---|
Product Name | CAY10599 |
Molecular Formula | C38H41NO5 |
Molecular Weight | 591.748 |
IUPAC Name | 2-methyl-2-[[1-[3-[4-(4-phenylbenzoyl)-2-propylphenoxy]propyl]-3,4-dihydro-2H-quinolin-5-yl]oxy]propanoic acid |
Standard InChI | InChI=1S/C38H41NO5/c1-4-11-30-26-31(36(40)29-19-17-28(18-20-29)27-12-6-5-7-13-27)21-22-34(30)43-25-10-24-39-23-9-14-32-33(39)15-8-16-35(32)44-38(2,3)37(41)42/h5-8,12-13,15-22,26H,4,9-11,14,23-25H2,1-3H3,(H,41,42) |
Standard InChIKey | JWJGBYOYIUOQEB-UHFFFAOYSA-N |
SMILES | CCCC1=C(C=CC(=C1)C(=O)C2=CC=C(C=C2)C3=CC=CC=C3)OCCCN4CCCC5=C4C=CC=C5OC(C)(C)C(=O)O |
Description | Thiazolidinediones (TZDs) are a group of structurally related peroxisome proliferator-activated receptor γ (PPARγ) agonists with antidiabetic actions in vivo. The prototypical compound for this class is the TZD rosiglitazone (BRL 49653), which is currently marketed for the treatment of diabetes. CAY10599 is a PPARγ agonist that is 4-fold more potent than rosiglitazone at the PPARγ receptor demonstrating an EC50 value of 0.05 µM. This compound shows high selectivity for PPARγ over PPARα (EC50 = 3.99 µM) or PPARδ (EC50 > 10 µM). |
Synonyms | 2-[[1-[3-[4-([1,1/'-biphenyl]-4-ylcarbonyl)-2-propylphenoxy]propyl]-1,2,3,4-tetrahydro-5-quinolinyl]oxy]-2-methyl-propanoic acid |
Reference | 1.Willson, T.M.,Cobb, J.E.,Cowan, D.J., et al. The structure-activity relationship between peroxisome proliferator-activated receptor γ agonism and the antihyperglycemic activity of thiazolidinediones. J. Med. Chem. 39, 665-668 (1996). |
Last Modified | Aug 20 2021 |
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